Cas no 65739-40-4 (Diethyl [2,2'-bipyridine]-6,6'-dicarboxylate)

• Product Name: Diethyl [2,2'-bipyridine]-6,6'-dicarboxylate
• CAS No: 65739-40-4
• MF: C₁₆H₁₆N₂O₄
• MW: 300.309244155884
• MDL: MFCD11042477
• CID: 1691112
• PubChem ID: 10685605
• Update Time: 2025-11-02

Diethyl [2,2'-bipyridine]-6,6'-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• diethyl 2,2'-bipyridine-6,6'-dicarboxylate
• [2,2'-bipyridine]-6,6'-dicarboxylic acid, diethyl ester
• 2,2'-Bipyridine-6,6'-dicarboxylate de diéthyle
• Diethyl-2,2'-bipyridin-6,6'-dicarboxylat
• ethyl 6-(6-ethoxycarbonylpyridin-2-yl)pyridine-2-carboxylate
• Diethyl [2,2'-bipyridine]-6,6'-dicarboxylate
• BPCA31
• 2,2'-Bi(pyridine-6-carboxylic acid ethyl) ester
• CS-0089094
• DTXSID80443537
• E78308
• DB-091538
• Diethyl[2,2'-bipyridine]-6,6'-dicarboxylate
• 6,6'-DIETHYL [2,2'-BIPYRIDINE]-6,6'-DICARBOXYLATE
• J-400865
• 65739-40-4
• BS-45768
• Diethyl 2,2'-bipyridine-6,6'-dicarboxylate, 97%

• MDL： MFCD11042477
• Inchi： 1S/C16H16N2O4/c1-3-21-15(19)13-9-5-7-11(17-13)12-8-6-10-14(18-12)16(20)22-4-2/h5-10H,3-4H2,1-2H3
• InChI Key： XUYCSFZRYWQKJJ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC=CC(C2C=CC=C(C(=O)OCC)N=2)=N1)=O

Computed Properties

• Exact Mass: 300.11108
• Monoisotopic Mass: 300.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.4
• XLogP3: 2.6

Experimental Properties

• Density: 1.201±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 140-141 ºC (methanol )
• Boiling Point: 486.964°C at 760 mmHg
• Flash Point: 248.307°C
• Refractive Index: 1.552
• Solubility: Slightly soluble (1.3 g/l) (25 º C),
• PSA: 78.38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on Diethyl [2,2'-bipyridine]-6,6'-dicarboxylate

Recent Advances in the Application of Diethyl [2,2'-bipyridine]-6,6'-dicarboxylate (CAS: 65739-40-4) in Chemical Biology and Pharmaceutical Research

Diethyl [2,2'-bipyridine]-6,6'-dicarboxylate (CAS: 65739-40-4) has emerged as a versatile building block in chemical biology and pharmaceutical research due to its unique structural features and coordination properties. Recent studies have demonstrated its potential in various applications, including metal-organic frameworks (MOFs), luminescent materials, and as a precursor for bioactive compounds. This research brief summarizes the latest advancements in the utilization of this compound, with a focus on its chemical properties, synthetic applications, and biological relevance.

A 2023 study published in Journal of Medicinal Chemistry explored the use of Diethyl [2,2'-bipyridine]-6,6'-dicarboxylate as a key intermediate in the synthesis of novel ruthenium-based anticancer complexes. The researchers demonstrated that derivatives of this compound exhibited significant cytotoxicity against various cancer cell lines, with particular efficacy observed in cisplatin-resistant models. The study highlighted the compound's ability to form stable coordination complexes with transition metals while maintaining favorable pharmacokinetic properties.

In materials science, researchers have leveraged the compound's rigid bipyridine core and ester functionalities to construct novel MOFs with exceptional porosity and thermal stability. A 2024 publication in ACS Applied Materials & Interfaces reported a series of lanthanide-based MOFs incorporating Diethyl [2,2'-bipyridine]-6,6'-dicarboxylate as a linker, which displayed remarkable luminescence properties suitable for biosensing applications. The study emphasized the compound's role in facilitating energy transfer processes within the framework structure.

From a synthetic chemistry perspective, recent work has focused on developing more efficient routes to Diethyl [2,2'-bipyridine]-6,6'-dicarboxylate and its derivatives. A 2023 patent application disclosed an improved synthetic protocol that achieves higher yields (85-90%) while reducing the need for hazardous reagents. This advancement is particularly significant for scaling up production for pharmaceutical applications where purity and consistency are critical.

Emerging research has also explored the compound's potential in photodynamic therapy. Preliminary studies suggest that metal complexes derived from Diethyl [2,2'-bipyridine]-6,6'-dicarboxylate can serve as effective photosensitizers, generating reactive oxygen species upon light activation. While still in early stages, these findings open new avenues for developing targeted cancer therapies with reduced side effects compared to conventional treatments.

Looking forward, the unique properties of Diethyl [2,2'-bipyridine]-6,6'-dicarboxylate continue to inspire innovative applications across multiple disciplines. Its dual functionality as both a metal chelator and a platform for further derivatization makes it particularly valuable in drug discovery and materials design. Future research directions likely include the development of more sophisticated delivery systems and the exploration of its interactions with biological targets at the molecular level.